Cas no 2172114-27-9 (benzyl N-benzyl-N-4-(chlorosulfonyl)butan-2-ylcarbamate)

• Product Name: benzyl N-benzyl-N-4-(chlorosulfonyl)butan-2-ylcarbamate
• CAS No: 2172114-27-9
• MF: C₁₉H₂₂ClNO₄S
• MW: 395.900283336639
• CID: 6507564
• PubChem ID: 165870373
• Update Time: 2025-10-29

benzyl N-benzyl-N-4-(chlorosulfonyl)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-benzyl-N-4-(chlorosulfonyl)butan-2-ylcarbamate
• 2172114-27-9
• benzyl N-benzyl-N-[4-(chlorosulfonyl)butan-2-yl]carbamate
• EN300-1440548

• Inchi： 1S/C19H22ClNO4S/c1-16(12-13-26(20,23)24)21(14-17-8-4-2-5-9-17)19(22)25-15-18-10-6-3-7-11-18/h2-11,16H,12-15H2,1H3
• InChI Key： AUDXIWMYSBWPKT-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)N(C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 395.0958071g/mol
• Monoisotopic Mass: 395.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl N-benzyl-N-4-(chlorosulfonyl)butan-2-ylcarbamate

Comprehensive Analysis of Benzyl N-benzyl-N-4-(chlorosulfonyl)butan-2-ylcarbamate (CAS No. 2172114-27-9)

Benzyl N-benzyl-N-4-(chlorosulfonyl)butan-2-ylcarbamate (CAS No. 2172114-27-9) is a specialized organic compound with significant applications in pharmaceutical intermediates and fine chemical synthesis. This compound features a unique molecular structure combining a carbamate group with a chlorosulfonyl moiety, making it a versatile building block for drug discovery and material science. Researchers and manufacturers are increasingly interested in its potential due to its role in peptide modification and bioconjugation techniques.

The growing demand for high-purity chemical reagents in biotechnology and medicinal chemistry has spotlighted compounds like Benzyl N-benzyl-N-4-(chlorosulfonyl)butan-2-ylcarbamate. Its CAS No. 2172114-27-9 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in R&D pipelines. Recent trends show increased inquiries about its synthetic routes, stability under various conditions, and compatibility with green chemistry principles—a hot topic in sustainable science.

From a structural perspective, the compound's benzyl-protected carbamate group offers selective deprotection possibilities, while the chlorosulfonyl functionality enables cross-coupling reactions. This dual reactivity makes it valuable for designing targeted molecular probes and enzyme inhibitors. Laboratories working on proteomics research or click chemistry applications often prioritize this reagent for its balanced reactivity profile and handling safety compared to more aggressive sulfonating agents.

Quality control parameters for CAS 2172114-27-9 typically focus on HPLC purity, residual solvent levels, and moisture content—key concerns for users in GMP-compliant synthesis. The compound's storage stability in inert atmospheres and compatibility with common organic solvents are frequently discussed in technical forums. Emerging applications in antibody-drug conjugates (ADCs) and small-molecule prodrugs have further driven its adoption in biopharmaceutical development.

When handling Benzyl N-benzyl-N-4-(chlorosulfonyl)butan-2-ylcarbamate, proper laboratory PPE and ventilation controls are essential, though it doesn't require specialized hazardous material protocols. Its molecular weight (C19H20ClNO4S) and spectral data (NMR, MS) are well-documented in chemical literature, aiding in compound verification procedures. The scientific community continues exploring its potential in catalytic systems and polymer chemistry, with recent patents highlighting innovative uses in functional material design.

For procurement specialists, understanding the global supply chain for CAS 2172114-27-9 is crucial. Market analysis shows fluctuating availability due to raw material sourcing challenges and regulatory compliance factors across regions. Many contract research organizations (CROs) now include this compound in their custom synthesis portfolios, responding to demand from drug discovery programs focusing on kinase inhibitors and receptor modulators.

The price volatility of such specialty chemicals remains a concern for budget-conscious researchers. However, the compound's multistep synthetic utility often justifies its cost in total synthesis applications. Analytical methods for impurity profiling and stability-indicating assays have been refined to meet ICH guidelines, particularly for users developing clinical-stage compounds.